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Compound of Interest

Compound Name: NPB22

Cat. No.: B593062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological effects of inhaled

NPB-22, a synthetic cannabinoid. The information is based on available scientific literature and

is intended for research and drug development professionals.

Overview
NPB-22 (quinolin-8-yl 1-pentyl-1H-indazole-3-carboxylate) is a synthetic cannabinoid that has

been evaluated for its activity at cannabinoid receptors CB1 and CB2.[1] In vitro studies have

shown that NPB-22 exhibits strong binding activity to these receptors, comparable to the

positive control, CP-55,940.[1] However, its in vivo biological effects following inhalation are

weaker than might be expected from its in vitro activity.[1] This discrepancy is attributed to the

thermal degradation of NPB-22 when combusted, which leads to the formation of inactive

byproducts.[1]

Quantitative Data Summary
The following tables summarize the quantitative data regarding the in vitro activity of NPB-22

and its thermal degradation products, as well as the in vivo biological effects observed in mice

following inhalation.

Table 1: In Vitro Cannabinoid Receptor Activity
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Compound Receptor EC50 (nM) Emax (%)

NPB-22 CB1 1.8 100

Adamantyl-

THPINACA
CB1 1.7 100

8-Quinolinol CB1 >10,000 N/A

Pentyl indazole 3-

carboxylic acid
CB1 >10,000 N/A

Data sourced from a study evaluating the biological effects of NPB-22.[1]

Table 2: In Vivo Biological Effects in Mice via Inhalation

Observation NPB-22 Adamantyl-THPINACA

Aggressiveness Decreased Markedly Decreased

Passivity Increased Markedly Increased

Stereotypy No Change Increased

Grooming No Change Decreased

Vocalization No Change No Change

Sound Response Decreased Markedly Decreased

Touch Response Decreased Markedly Decreased

Pain Response Decreased Markedly Decreased

Verticalness Decreased Markedly Decreased

Observations are relative to a vehicle control group. "Markedly" indicates a stronger effect

compared to NPB-22.[1]

Experimental Protocols
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[35S]GTPγS Binding Assay for CB1/CB2 Receptor
Activity
This assay was utilized to determine the in vitro activity of NPB-22 and its degradation products

at the CB1 and CB2 cannabinoid receptors.

Methodology:

Membrane Preparation: Membranes from cells expressing human CB1 or CB2 receptors

were prepared.

Assay Buffer: The assay was conducted in a buffer containing 50 mM Tris-HCl (pH 7.4), 3

mM MgCl₂, 0.2 mM EGTA, 100 mM NaCl, and 1 mM dithiothreitol.

Drug Incubation: Various concentrations of the test compounds (NPB-22, Adamantyl-

THPINACA, 8-quinolinol, pentyl indazole 3-carboxylic acid) were incubated with the prepared

membranes.

GTPγS Addition: [35S]GTPγS (0.05 nM) and GDP (3 µM) were added to the mixture.

Incubation: The reaction mixture was incubated at 30°C for 60 minutes.

Termination: The reaction was terminated by rapid filtration through Whatman GF/C filters.

Washing: The filters were washed three times with ice-cold buffer.

Scintillation Counting: The radioactivity retained on the filters was measured using a liquid

scintillation counter.

Data Analysis: The half-maximal effective concentration (EC₅₀) and maximum effect (Emax)

were calculated from the concentration-response curves.

Inhalation Exposure Test in Mice
This test was performed to evaluate the in vivo biological effects of inhaled NPB-22.

Methodology:
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Animal Subjects: Male ddY mice were used for the study.

Drug Administration: A solution of NPB-22 in acetone was applied to plant material and dried.

The treated plant material was then combusted in a furnace.

Inhalation Chamber: The smoke generated from the combustion was introduced into an

inhalation chamber containing the mice.

Exposure Duration: Mice were exposed to the smoke for a predetermined period.

Behavioral Observation: Immediately following exposure, the general behavior of the mice

was observed. This included assessments of aggressiveness, passivity, stereotypy,

grooming, vocalization, and responses to sound, touch, and pain.

Locomotor Activity: Vertical and horizontal locomotor activities were measured using an

automated activity monitoring system.

Comparison: The effects of NPB-22 were compared to a vehicle control group and a group

exposed to Adamantyl-THPINACA.

Signaling Pathways and Experimental Workflow
Cannabinoid Receptor Signaling Pathway
The following diagram illustrates the canonical signaling pathway activated by cannabinoid

receptor agonists like NPB-22.
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Caption: Cannabinoid Receptor 1 (CB1) signaling pathway upon activation by an agonist.
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Experimental Workflow for Inhalation Study
The diagram below outlines the key steps in the in vivo inhalation study of NPB-22.
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Click to download full resolution via product page

Caption: Experimental workflow for the in vivo inhalation study of NPB-22 in mice.

Thermal Degradation of NPB-22
A key finding is that NPB-22 undergoes thermal degradation when combusted, which

significantly impacts its biological activity.[1] The combustion process breaks down NPB-22 into

8-quinolinol and pentyl indazole 3-carboxylic acid.[1] In vitro studies have confirmed that these

degradation products do not have any significant activity at the CB1 receptor.[1] This explains

the weaker than expected in vivo effects of inhaled NPB-22.
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Pentyl indazole 3-carboxylic acid No CB1 Activity
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Caption: Thermal degradation pathway of NPB-22 upon combustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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